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Compound of Interest

Compound Name: Sodium butyrate-D7

Cat. No.: B1406522 Get Quote

An In-Depth Technical Guide to High-Purity Sodium Butyrate-D7 for Researchers and Drug

Development Professionals

This guide provides comprehensive technical information on high-purity Sodium butyrate-D7,

a deuterated analog of the short-chain fatty acid, sodium butyrate. It is intended for

researchers, scientists, and professionals in drug development who are utilizing this stable

isotope-labeled compound in their studies. This document covers commercial suppliers,

quantitative specifications, detailed experimental protocols for its use as an internal standard

and in metabolic labeling, and an overview of the key signaling pathways influenced by sodium

butyrate.

Commercial Suppliers and Specifications
High-purity Sodium butyrate-D7 is available from several specialized chemical suppliers. The

following table summarizes the key quantitative data for the products offered by prominent

vendors. It is recommended to request a lot-specific Certificate of Analysis for the most

accurate and up-to-date information.
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Supplier
Product
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Isotopic
Enrichme
nt

Chemical
Purity

CDN

Isotopes
D-5372

270564-

49-3

CD₃CD₂C

D₂COONa
117.13

98 atom %

D
-

Eurisotop DLM-7616
270564-

49-3
C₄D₇NaO₂ 117.13 98% ≥98%

Medical

Isotopes,

Inc.

-
270564-

49-3

C₄HD₇O₂·

Na
117.13 - -

Cayman

Chemical

29408

(related

Butyric

Acid-d7)

73607-83-

7
C₄HD₇O₂ 95.1

≥98% (d₁-

d₇)
-

Note: Data is subject to lot-to-lot variability. Please consult the supplier for the most current

specifications. Cayman Chemical provides the deuterated free acid, which can be used as a

standard or converted to the sodium salt.

Experimental Protocols
Sodium butyrate-D7 is primarily utilized as an internal standard for the accurate quantification

of endogenous sodium butyrate in various biological matrices by mass spectrometry. It is also a

valuable tool for metabolic labeling studies to trace the fate of butyrate in cellular systems.

Quantification of Sodium Butyrate using Sodium
butyrate-D7 as an Internal Standard
1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the quantification of short-chain fatty acids

(SCFAs), including butyrate, in biological samples such as cell culture supernatant, fecal

extracts, or plasma.
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Mass Spectrometry Detection
(Selected Ion Monitoring - SIM)

Integrate Peak Areas
(Butyrate and Butyrate-D7)

Calculate Peak Area Ratio
(Butyrate / Butyrate-D7)

Quantify Butyrate Concentration
using a Calibration Curve

Click to download full resolution via product page

Caption: Workflow for SCFA quantification by GC-MS using a deuterated internal standard.
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Methodology:

Sample Collection: Collect biological samples (e.g., 100 µL of plasma or cell culture

supernatant, or ~50 mg of fecal homogenate).

Internal Standard Spiking: Add a known concentration of Sodium butyrate-D7 solution in an

appropriate solvent to each sample. The concentration should be chosen to be within the

range of the expected endogenous butyrate concentrations.

Acidification: Acidify the sample to a pH of approximately 2-3 with an acid such as

hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) to protonate the SCFAs.

Extraction: Perform a liquid-liquid extraction by adding a water-immiscible organic solvent

(e.g., diethyl ether or ethyl acetate), vortexing, and centrifuging to separate the phases.

Collect the organic layer containing the SCFAs. Repeat the extraction for better recovery.

Drying: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

Derivatization: Reconstitute the dried extract in a derivatization agent to increase the

volatility of the SCFAs for GC analysis. A common method is silylation using agents like N-

tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

GC-MS Analysis:

Injection: Inject the derivatized sample into the GC-MS system.

Separation: Use a polar capillary column (e.g., a wax-based column like DB-WAX) suitable

for separating fatty acid derivatives.

Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to

monitor specific ions for the derivatized endogenous butyrate and the deuterated internal

standard.

Quantification:

Integrate the peak areas for both the analyte and the internal standard.
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Calculate the ratio of the peak area of endogenous butyrate to that of Sodium butyrate-
D7.

Determine the concentration of butyrate in the original sample by comparing this ratio to a

calibration curve prepared with known concentrations of unlabeled sodium butyrate and a

fixed concentration of the internal standard.

2. Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

This protocol provides a general method for quantifying SCFAs, which often involves

derivatization to improve chromatographic retention and ionization efficiency.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., plasma, cell culture media)

Spike with
Sodium butyrate-D7

Internal Standard
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(e.g., with acetonitrile or methanol)

Centrifuge and Collect
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(e.g., with 3-nitrophenylhydrazine)

Inject Derivatized Sample
into LC-MS/MS

Chromatographic Separation
(Reversed-phase C18 column)

Tandem MS Detection
(Multiple Reaction Monitoring - MRM)

Integrate Peak Areas
(Butyrate and Butyrate-D7 transitions)

Calculate Peak Area Ratio
(Butyrate / Butyrate-D7)
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Cell Labeling

Metabolite Extraction

Mass Spectrometry Analysis

Culture Mammalian Cells
to desired confluency

Incubate cells with
Sodium butyrate-D7

(in specialized or standard media)

Harvest Cells at
Various Time Points

Quench Metabolism
(e.g., with cold methanol)

Extract Metabolites
(e.g., using a solvent system

like methanol/acetonitrile/water)

Separate Polar and
Non-polar Metabolites

Analyze Extracts by
LC-MS or GC-MS

Identify Deuterium-labeled
Downstream Metabolites

Perform Metabolic
Flux Analysis
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Cellular Outcomes

Sodium Butyrate

HDACs
(Class I and IIa)

Inhibits

Histone Hyperacetylation

Deacetylates Histones

Relaxed Chromatin
Structure

Altered Gene Expression

Cell Cycle Arrest
(e.g., via p21 induction)

Cell Differentiation Apoptosis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GPR41 (FFAR3) GPR43 (FFAR2)

Sodium Butyrate

GPR41

Activates

GPR43

Activates

Gi/o

PI3K/Akt Pathway

Cell Survival

Gi/o Gq

↓ cAMP ↑ Intracellular Ca²⁺

Inhibition of
Inflammation

Metabolic
Regulation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the Nucleus

Sodium Butyrate

β-catenin

May promote
degradation in

some cancer cells

Target Gene
Transcription

Modulates

Destruction Complex
(APC, Axin, GSK3β)

Phosphorylates for

Proteasomal
Degradation

β-catenin

Accumulates and
Translocates

Nucleus TCF/LEF
Target Gene
Transcription

TCF/LEF

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytokine

Cytokine Receptor

JAK

Activates

STAT

Phosphorylates

p-STAT (Dimer)

Nucleus

Inflammatory Gene
Transcription

Sodium Butyrate

SOCS Proteins

Upregulates via
HDAC inhibition

Inhibits

Click to download full resolution via product page

To cite this document: BenchChem. [Commercial suppliers of high-purity Sodium butyrate-
D7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1406522#commercial-suppliers-of-high-purity-
sodium-butyrate-d7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1406522?utm_src=pdf-body-img
https://www.benchchem.com/product/b1406522#commercial-suppliers-of-high-purity-sodium-butyrate-d7
https://www.benchchem.com/product/b1406522#commercial-suppliers-of-high-purity-sodium-butyrate-d7
https://www.benchchem.com/product/b1406522#commercial-suppliers-of-high-purity-sodium-butyrate-d7
https://www.benchchem.com/product/b1406522#commercial-suppliers-of-high-purity-sodium-butyrate-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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